Cas no 790227-48-4 (rac 4-Bocamino-2-phenyl-butyric Acid)

• Product Name: rac 4-Bocamino-2-phenyl-butyric Acid
• CAS No: 790227-48-4
• MF: C₁₅H₂₁NO₄
• MW: 279.33154463768
• CID: 68836
• PubChem ID: 52910984
• Update Time: 2025-05-20

rac 4-Bocamino-2-phenyl-butyric Acid Chemical and Physical Properties

Names and Identifiers

• 4-((tert-Butoxycarbonyl)amino)-2-phenylbutanoic acid
• 4-[[[(1,1-Dimethylethyl)oxy]carbonyl]amino]-2-phenylbutanoic acid
• 4-[(2-methylpropan-2-yl)oxycarbonylamino]-2-phenylbutanoic acid
• 4-((tert-Butoxycarbonyl)amino)-2-phenylbutanoicacid
• rac 4-Bocamino-2-phenyl-butyric acid
• 4-[(tert-butoxycarbonyl)amino]-2-phenylbutanoic acid
• 790227-48-4
• A851397
• SCHEMBL4583816
• MFCD06227790
• 4-tert-Butoxycarbonylamino-2-phenylbutyric acid
• 4-((Boc)amino)-2-phenylbutanoic acid
• DTXSID70680515
• 4-[[[(1,1-Dimethylethyl)oxy]carbonyl]amino]-2-phenylbutanoicacid
• rac 4-Bocamino-2-phenyl-butyric Acid

• MDL： MFCD06227790
• Inchi： 1S/C15H21NO4/c1-15(2,3)20-14(19)16-10-9-12(13(17)18)11-7-5-4-6-8-11/h4-8,12H,9-10H2,1-3H3,(H,16,19)(H,17,18)
• InChI Key： LJKXZQCKJUQMLW-UHFFFAOYSA-N
• SMILES： O(C(NCCC(C(=O)O)C1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 279.14700
• Monoisotopic Mass: 279.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6A^2
• XLogP3: 2.5

Experimental Properties

• Density: 1.137
• Boiling Point: 445.1 °C at 760 mmHg
• Flash Point: 445.1 °C at 760 mmHg
• Refractive Index: 1.524
• PSA: 75.63000
• LogP: 3.16050

Additional information on rac 4-Bocamino-2-phenyl-butyric Acid

Comprehensive Analysis of rac 4-Bocamino-2-phenyl-butyric Acid (CAS No. 790227-48-4) in Modern Pharmaceutical Research

In the rapidly evolving field of pharmaceutical chemistry, rac 4-Bocamino-2-phenyl-butyric Acid (CAS No. 790227-48-4) has emerged as a compound of significant interest. This chiral intermediate, characterized by its Boc-protected amino group and phenyl-butyric acid backbone, plays a pivotal role in the synthesis of bioactive molecules. Researchers are increasingly focusing on its applications in peptide synthesis, drug discovery, and asymmetric catalysis, aligning with the growing demand for enantioselective pharmaceuticals.

The structural uniqueness of rac 4-Bocamino-2-phenyl-butyric Acid lies in its stereocenter at the 2-position, which makes it valuable for creating chiral building blocks. Recent studies highlight its utility in developing GPCR-targeted therapeutics, a hot topic in neuropharmacology and oncological research. The tert-butoxycarbonyl (Boc) protecting group enhances its stability during solid-phase peptide synthesis (SPPS), addressing common challenges in peptide drug manufacturing.

From a synthetic chemistry perspective, CAS 790227-48-4 demonstrates remarkable versatility. Its carboxylic acid functionality allows for amide coupling reactions, while the Boc group can be selectively deprotected under mild acidic conditions. This dual reactivity makes it ideal for constructing complex molecular architectures, particularly in the development of PROTACs (Proteolysis Targeting Chimeras) – one of the most searched topics in targeted protein degradation research.

Quality control of rac 4-Bocamino-2-phenyl-butyric Acid involves rigorous HPLC purity testing and chiral separation techniques. The pharmaceutical industry's shift toward continuous manufacturing has increased demand for such high-purity intermediates. Analytical methods like LC-MS and NMR spectroscopy are crucial for verifying the compound's structural integrity, especially given the current emphasis on ICH Q3D elemental impurities guidelines.

In drug metabolism studies, the phenyl-butyric acid moiety of this compound shows interesting pharmacokinetic properties. Its balanced lipophilicity profile (LogP ~2.5) contributes to adequate membrane permeability while maintaining water solubility – a key consideration in oral drug design. These characteristics align with the pharmaceutical industry's focus on beyond Rule of Five (bRo5) molecules, a trending topic in medicinal chemistry forums.

The commercial availability of rac 4-Bocamino-2-phenyl-butyric Acid through specialized fine chemical suppliers has facilitated its adoption in academic and industrial labs. Current market trends show growing interest in custom synthesis services for such intermediates, particularly for orphan drug development projects. The compound's scalable synthesis route makes it attractive for kilolab-scale production, addressing needs in preclinical development pipelines.

Environmental considerations in handling 790227-48-4 follow standard green chemistry principles. The pharmaceutical sector's push toward sustainable manufacturing has led to optimized synthetic protocols that minimize organic solvent waste. This aligns with the increasing search volume for biodegradable protecting groups and eco-friendly peptide synthesis methods in scientific literature.

Future research directions for rac 4-Bocamino-2-phenyl-butyric Acid derivatives may explore their potential in bioconjugation chemistry for antibody-drug conjugates (ADCs) – currently one of the fastest-growing segments in targeted cancer therapies. The compound's structural features could be leveraged to develop novel linker technologies, a subject of numerous patent applications in recent years.

In conclusion, rac 4-Bocamino-2-phenyl-butyric Acid (CAS 790227-48-4) represents a versatile scaffold at the intersection of medicinal chemistry and process development. Its applications span from traditional peptide therapeutics to cutting-edge degrader technologies, making it a compound of enduring relevance in pharmaceutical research. As the industry continues to prioritize chiral drug development and sustainable synthesis, the importance of such well-characterized intermediates will only grow.